Cas no 898760-88-8 (Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone)

• Product Name: Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone
• CAS No: 898760-88-8
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• MDL: MFCD07700046
• CID: 1945273
• PubChem ID: 24726750
• Update Time: 2025-06-26

Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTYL 4-(1,3-DIOXOLAN-2-YL)PHENYL KETONE
• cyclopentyl-[4-(1,3-dioxolan-2-yl)phenyl]methanone
• LogP
• 898760-88-8
• Cyclopentyl[4-(1,3-dioxolan-2-yl)phenyl]methanone
• AKOS016022571
• CYCLOPENTYL4-(1,3-DIOXOLAN-2-YL)PHENYLKETONE
• DTXSID10645143
• 2-(4-CYCLOPENTANECARBONYLPHENYL)-1,3-DIOXOLANE
• MFCD07700046
• Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone

• MDL： MFCD07700046
• Inchi： 1S/C15H18O3/c16-14(11-3-1-2-4-11)12-5-7-13(8-6-12)15-17-9-10-18-15/h5-8,11,15H,1-4,9-10H2
• InChI Key： BWTSBMHNLIOJAL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1OCCO1)C1CCCC1

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.10490

Additional information on Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone

Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone: A Comprehensive Overview

Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone, also known by its CAS number 898760-88-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclopentyl group with a substituted phenyl ketone moiety. The presence of the 1,3-dioxolan ring introduces additional complexity and functionality to the molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone typically involves multi-step processes that leverage modern organic synthetic techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric purity. Researchers have explored the use of transition metal catalysts, such as palladium and rhodium complexes, to facilitate key steps in the synthesis pathway. These methods not only enhance the yield but also improve the overall sustainability of the process.

One of the most intriguing aspects of this compound is its potential in drug discovery. The cyclopentyl group is known for its ability to modulate pharmacokinetic properties, such as absorption and metabolism, which are critical for drug candidates. Additionally, the phenyl ketone moiety can serve as a platform for further functionalization, allowing researchers to explore diverse bioactive profiles. Recent studies have demonstrated that derivatives of Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone exhibit promising activity against various therapeutic targets, including kinases and proteases.

The structural versatility of this compound also extends to its applications in materials science. The 1,3-dioxolan ring can act as a protecting group in more complex molecules or as a building block for advanced materials. For instance, researchers have investigated its use in the synthesis of polymeric materials with tailored mechanical and thermal properties. These applications highlight the compound's potential beyond traditional pharmaceutical uses.

From an analytical standpoint, the characterization of Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone has benefited from cutting-edge spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring the quality and consistency of the compound during both research and production phases.

In terms of safety and handling, it is important to note that while Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone is not classified as a hazardous substance under current regulations, proper precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards.

The ongoing exploration of this compound underscores its importance in contemporary chemical research. As new synthetic methods emerge and novel applications are discovered, Cyclopentyl 4-(1,3-dioxolan-2-yl)phenyl ketone continues to be a focal point for scientists seeking innovative solutions in drug development and material science.